BENGHE Foundational & Exploratory
Check Availability & Pricing

ISC-4 physicochemical properties datasheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ISC-4

Cat. No.: B1683983

ISC-4: A Technical Datasheet

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties, mechanism of action, and relevant experimental protocols for ISC-4, a potent Akt
inhibitor.

Core Physicochemical Properties

ISC-4, also known as phenylbutyl isoselenocyanate, is a synthetic organoselenium compound
that has demonstrated significant anti-cancer properties. Its fundamental physicochemical

characteristics are summarized below.
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Property Value Source
(4-

IUPAC Name isoselenocyanatobutyl)benzen Internal Analysis
e

Synonyms Phenylbutyl isoselenocyanate Internal Analysis

CAS Number 1072807-15-8 [1]

Chemical Formula Ci11Hi3NSe [1]

Molecular Weight 238.19 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Short term (days to weeks) at
Storage 0-4°C; Long term (months) at  [1]
-20 °C

Mechanism of Action

ISC-4 exerts its anti-neoplastic effects primarily through the inhibition of the PI3K/Akt signaling
pathway, a critical cascade for cell survival and proliferation that is often dysregulated in
cancer.[2][3] Inhibition of Akt by ISC-4 leads to a downstream activation of the pro-apoptotic
protein, Prostate Apoptosis Response Protein-4 (Par-4).[4]

The dual action of ISC-4—inhibiting a key survival pathway and activating a pro-apoptotic
factor—results in the induction of apoptosis in cancer cells, while showing minimal toxicity to
normal cells.[1][4] This selective cytotoxicity makes ISC-4 a promising candidate for further
investigation in oncology.

Signaling Pathway

The following diagram illustrates the mechanism of action of ISC-4 in the context of the Akt/Par-
4 signaling pathway.
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ISC-4 Mechanism of Action
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Caption: ISC-4 inhibits the PI3K/Akt pathway, leading to Par-4 activation and apoptosis.

Experimental Protocols

This section details the methodologies for key experiments involving 1ISC-4.
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Cell Viability/Proliferation Assay

This protocol is used to determine the effect of ISC-4 on the viability and proliferation of cancer
cell lines.

Materials:

ISC-4 compound

e Cancer cell lines (e.g., HT29, U937)

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)
o 96-well plates

e MTT or WST-1 reagent

e Microplate reader

Procedure:

Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow
them to adhere overnight.

o Prepare serial dilutions of ISC-4 in complete cell culture medium.

e Remove the old medium from the wells and add 100 pL of the ISC-4 dilutions to the
respective wells. Include a vehicle control (e.g., DMSO).

 Incubate the plate for 24-72 hours at 37°C in a humidified incubator with 5% CO-.

e Add MTT or WST-1 reagent to each well according to the manufacturer's instructions and
incubate for the recommended time.

e Measure the absorbance at the appropriate wavelength using a microplate reader.

o Calculate the cell viability as a percentage of the vehicle control.
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Western Blotting

This protocol is used to analyze the effect of ISC-4 on the expression and phosphorylation of

proteins in the Akt signaling pathway.

Materials:

ISC-4 compound

Cancer cell lines

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
Protein assay kit (e.g., BCA assay)

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-Par-4, anti-GAPDH)
HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Treat cells with various concentrations of ISC-4 for a specified time.
Lyse the cells in lysis buffer and quantify the protein concentration.

Denature the protein lysates and separate them by SDS-PAGE.
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» Transfer the separated proteins to a PVDF or nitrocellulose membrane.
e Block the membrane with blocking buffer for 1 hour at room temperature.
e Incubate the membrane with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at
room temperature.

e Wash the membrane and add the chemiluminescent substrate.

» Visualize the protein bands using an imaging system.

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for evaluating the in vitro
efficacy of ISC-4.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1683983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Efficacy Workflow for ISC-4
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Caption: A standard workflow for assessing the in vitro effects of ISC-4 on cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aacrjournals.org [aacrjournals.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1683983?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683983?utm_src=pdf-body
https://www.benchchem.com/product/b1683983?utm_src=pdf-custom-synthesis
https://aacrjournals.org/clincancerres/article/17/13/4474/11941/The-Akt-Inhibitor-ISC-4-Activates-Prostate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Frontiers | The PI3SK/AKT Pathway Inhibitor ISC-4 Induces Apoptosis and Inhibits Growth
of Leukemia in Preclinical Models of Acute Myeloid Leukemia [frontiersin.org]

e 3. The PI3K/AKT Pathway Inhibitor ISC-4 Induces Apoptosis and Inhibits Growth of
Leukemia in Preclinical Models of Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

e 4. The Akt inhibitor ISC-4 activates Prostate apoptosis response protein-4 and reduces colon
tumor growth in a nude mouse model - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [ISC-4 physicochemical properties datasheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683983#isc-4-physicochemical-properties-
datasheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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